Cas no 355816-19-2 (1,3-Benzodioxole-5-ethanamine, N-(1,3-benzodioxol-5-ylmethyl)-)

• Product Name: 1,3-Benzodioxole-5-ethanamine, N-(1,3-benzodioxol-5-ylmethyl)-
• CAS No: 355816-19-2
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 3948589
• PubChem ID: 421230
• Update Time: 2025-04-22

1,3-Benzodioxole-5-ethanamine, N-(1,3-benzodioxol-5-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-ethanamine, N-(1,3-benzodioxol-5-ylmethyl)-
• 2-(1,3-benzodioxol-5-yl)-N-(1,3-benzodioxol-5-ylmethyl)ethanamine
• AKOS000546388
• N-[2-(1,3-benzodioxol-5-yl)ethyl]-N-(1,3-benzodioxol-5-ylmethyl)amine
• AB00089827-01
• DTXSID501184763
• [2-(2H-1,3-BENZODIOXOL-5-YL)ETHYL](2H-1,3-BENZODIOXOL-5-YLMETHYL)AMINE
• SCHEMBL108732
• EU-0006588
• CHEMBL5497119
• N-(1,3-Benzodioxol-5-ylmethyl)-1,3-benzodioxole-5-ethanamine
• 355816-19-2
• AG-690/13701744
• STK145697
• CCG-107682

• Inchi： 1S/C17H17NO4/c1-3-14-16(21-10-19-14)7-12(1)5-6-18-9-13-2-4-15-17(8-13)22-11-20-15/h1-4,7-8,18H,5-6,9-11H2
• InChI Key： KXXGCEVCAJBDAD-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CCNCC3=CC=C4OCOC4=C3)C=C2OC1

Computed Properties

• Exact Mass: 299.11575802Da
• Monoisotopic Mass: 299.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49Ų